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Compound of Interest

Compound Name: Procyanidin A4
Cat. No.: B1501570
Get Quote
\ J

CAS: 111466-29-6 | Class: A-Type Proanthocyanidin / Polyphenol[1][2]

Part 1: Executive Safety Directive

To: Laboratory Personnel & Safety Officers From: Senior Application Scientist

This guide supersedes generic organic waste instructions. While Procyanidin A4 is often
categorized as a low-toxicity phytochemical found in dietary sources (e.g., Litchi chinensis,
peanuts), pure research standards present distinct risks due to high concentration and particle
inhalation hazards.[1][2]

The Golden Rule of Polyphenol Disposal:
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Treat as a Chemical Irritant, not Food Waste. Do not dispose of down the drain. Although
biodegradable, introducing concentrated bioactive compounds into municipal water systems
violates Good Laboratory Practice (GLP) and environmental compliance standards
(EPA/RCRA).[1]

Part 2: Chemical Profile & Hazard Identification

Before disposal, verify the material state. Procyanidin A4 is highly susceptible to oxidation;
"old" material may appear dark brown/black but retains chemical waste status.[2]

Parameter Specification

Chemical Name Procyanidin A4

CAS Number 111466-29-6

Molecular Formula C30H24013

Physical State Off-white to light brown powder (hygroscopic)

Solubility Soluble.in DMSO, Methanol, Ethanol; poorly
soluble in water

GHS Signal Word WARNING

H319 (Eye Irritant), H335 (Resp.[1][2][3] Irritant),
H315 (Skin Irritant)

Hazard Codes

Not P-listed or U-listed; classify as Non-
RCRA Status .
Halogenated Organic Waste

Part 3: Disposal Decision Matrix (Logic Flow)
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This decision tree ensures you select the correct waste stream, preventing dangerous cross-
contamination (e.g., mixing with oxidizers).[1][2]

Waste Generation:
Procyanidin A4

Determine Physical State

Powder/Residue \ Dissolved

Solid / Powder Solution / Liquid

Is it mixed with

Oxidizers/Sharps? ldentiSolventBase

Contains Halo%mmables/organics

Solid Chemical Waste SEGREGATE IMMEDIATELY Halogenated Solvent Non-Halogenated Solvent Aqueous Buffer
(Yellow Label) Do not mix streams (e.g., DCM, Chloroform) (e.g., DMSO, MeOH, EtOH) (<5% Organic)

Aqueous Waste Carboy
(Do NOT Drain Pour)

Halogenated Waste Carboy Non-Halogenated Waste Carboy

Click to download full resolution via product page

Figure 1: Waste Stream Segregation Logic for Procyanidin A4.[1] Note the critical separation
of Halogenated vs. Non-Halogenated solvents.
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Part 4: Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid Standards (Expired/Degraded)

Context: You have a vial of Procyanidin A4 that has oxidized (turned dark) or is no longer
needed.

e PPE Verification:

o

Nitrile gloves (Standard 4 mil).[1][2]

o

Safety goggles (ANSI Z87.1).[1][2]

[¢]

Lab coat (buttoned).[1][2]

[¢]

Critical: If handling >100mg of open powder, use a fume hood or N95 mask to prevent
inhalation of phenolic dust (H335).[2]

e Primary Containment:

o Do not empty the vial. Keep the chemical in its original glass container.

o Tighten the cap and seal with Parafilm to prevent leakage during transport.
e Secondary Containment (Bagging):

o Place the sealed vial into a clear, sealable plastic bag (e.g., Ziploc).

o This acts as a "double containment” measure against breakage in the waste drum.
e Labeling:

o Affix a hazardous waste tag.[2]

o Chemical Name: "Procyanidin A4 (Solid)".[1][2]

o Constituents: "100% Polyphenolic Compound".[2]

o Hazards: Check "Irritant" and "Toxic" (precautionary).[1][2][4]
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e Binning:
o Place in the Solid Chemical Waste Drum.

o Note: Do not place in "Biohazard/Red Bag" waste unless the compound was used on
human/viral cell lines.

Protocol B: Disposal of Solutions (DMSO/Methanol Stocks)

Context: You have leftover stock solutions from an assay (e.g., 10mM in DMSO).
» Solvent Identification:

o Check your solvent.[2][5][6] Procyanidin A4 is commonly dissolved in DMSO or
Methanol.[2]

o Warning: Never mix DMSO waste with strong oxidizers (e.g., peroxides) as this can cause
an exothermic reaction.[1][2]

e Transfer:
o Pour the solution into the appropriate carboy (see Figure 1).
o For DMSO/Methanol/Ethanol: Use the Non-Halogenated Organic carboy.

o For Aqueous Buffers: Use the Aqueous Waste carboy (containing <5% organic solvents).

[11[2]
» Rinsing:
o Triple rinse the empty vial with a small amount of the same solvent used in the stock.
o Add rinsate to the waste carboy.
o Empty Vial Disposal:
o Deface the label on the empty vial.

o Place the glass vial in the Glass/Sharps bin (not general trash).[2]
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Protocol C: Spill Cleanup (Dry Powder)

Context: A vial drops and breaks, scattering powder.[2]
 Isolate: Mark the area.

o Dampen: Do not dry sweep (creates dust).[1][2] Cover the powder with a paper towel
dampened with 70% Ethanol. This suppresses dust and solubilizes the polyphenol.

o Wipe: Wipe up the material. The towel will turn brown/red (oxidation of procyanidins).[2]

» Dispose: Place contaminated towels in a sealed bag and treat as Solid Chemical Waste.

Part 5: Regulatory & Scientific Rationale[1]

Why Incineration? Polyphenols like Procyanidin A4 possess complex ring structures (C6-C3-
C6).[1][2] While natural, they are stable against rapid bacterial degradation in high
concentrations.[2]

e Mechanism: Incineration at >850°C ensures complete thermal decomposition into CO2z and
H20, preventing bioaccumulation in local water tables.

o Self-Validating Step: Check the waste manifest.[1][2] It should list "Organic Incineration” as
the disposal method code (e.g., Code 040 in many jurisdictions).[2]

Why No Drain Disposal? Although Procyanidin A4 is non-carcinogenic, it is bioactive.[2]

o Ecological Impact: High concentrations of polyphenols can alter the pH and dissolved
oxygen levels of aquatic ecosystems, affecting microbial flora.

o Compliance: EPA 40 CFR 261.3 prohibits the dilution of waste to achieve compliance.
Pouring down the drain is considered "dilution” and is a federal violation.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Procyanidin A4: Laboratory Handling & Disposal
Protocol]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1501570/docs#procyanidin-a4-laboratory-handling-
disposal-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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